Cas no 96723-10-3 (1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid)

1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid structure
96723-10-3 structure
Product name:1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
CAS No:96723-10-3
MF:C17H11N3O6
MW:353.285743951797
CID:1990446
PubChem ID:178895

1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
    • 1-(3-nitrophenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
    • DTXSID30242451
    • DTXCID30164942
    • 1h-pyrazole-3,4-dicarboxylic Acid, 1-(3-nitrophenyl)-5-phenyl-
    • 96723-10-3
    • Inchi: InChI=1S/C17H11N3O6/c21-16(22)13-14(17(23)24)18-19(15(13)10-5-2-1-3-6-10)11-7-4-8-12(9-11)20(25)26/h1-9H,(H,21,22)(H,23,24)
    • InChI Key: YXDCWKHOLSPQLX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C(=NN2C3=CC(=CC=C3)[N+](=O)[O-])C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 353.065
  • Monoisotopic Mass: 353.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.53
  • Boiling Point: 606.7°C at 760 mmHg
  • Flash Point: 320.7°C
  • Refractive Index: 1.701

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